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Compound of Interest

Compound Name:

4-[(4-

phenoxyphenyl)sulfonyl]morpholin

e

CAS No.: 494838-95-8

Cat. No.: B5770179

Get Quote

Executive Summary
The Sulfonyl Morpholine scaffold (

) represents a strategic equilibrium in medicinal chemistry, offering a "middle ground" between
the high aqueous solubility of piperazines and the metabolic stability of ether-based congeners.
While piperazine sulfonamides often exhibit superior kinetic solubility due to the basic distal
nitrogen (

), they frequently suffer from rapid Phase II conjugation or hERG liability.

This guide provides a data-driven comparison of sulfonyl morpholine derivatives against key

alternatives, detailing the thermodynamic mechanisms driving their solubility and providing a

validated shake-flask protocol for accurate assessment.

Mechanistic Analysis: The Morpholine Advantage
To understand the solubility profile, we must analyze the electronic environment of the scaffold.
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The Physicochemical Triad
The Sulfonyl Group (

): Acts as a strong dipole, lowering

relative to carbon analogues, but does not offer an ionizable center in the physiological pH
range.

The Morpholine Nitrogen: When coupled to a sulfonyl group, this nitrogen becomes non-

basic (lone pair delocalization into the

-system). Unlike alkyl-amines, it cannot be protonated to form salts at physiological pH.

The Ether Oxygen: This is the critical "solubility handle." It acts as a weak Hydrogen Bond

Acceptor (HBA), interacting with water molecules without introducing a high-energy

desolvation penalty often seen with more polar groups.

Structural Logic Diagram
The following diagram illustrates the decision matrix for selecting Sulfonyl Morpholines over

alternatives based on

and

constraints.
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Click to download full resolution via product page

Figure 1: Decision logic for scaffold selection. Sulfonyl morpholines are the optimal choice

when maintaining a neutral pH profile is critical for membrane permeability.

Comparative Performance Analysis
The following data summarizes the physicochemical behavior of a representative drug core (

) modified with three different solubilizing tails.

Table 1: Physicochemical Comparison of Sulfonyl Derivatives
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Parameter Sulfonyl Morpholine Sulfonyl Piperazine Primary Sulfonamide

Structure

Ionization State (pH

7.4)
Neutral Cationic (+1) Neutral / Anionic

Solubility Mechanism
H-Bonding (Ether O) +

Dipole

Ionization (Salt

formation)

Ionization

(Deprotonation)

pH Dependency Flat (pH 2–10)
High at pH < 8; Drops

at pH > 9

Low at pH < 7; High at

pH > 8

(vs Phenyl) ~ -1.5 units
~ -2.5 units (at pH 7.

[1]4)
~ -1.2 units

Membrane

Permeability

High (Passive

diffusion)

Moderate

(Paracellular/Transpor

ter)

Low (if ionized)

Metabolic Liability
Low (Oxidative

stability)

High (N-

dealkylation/N-oxide)

Moderate

(Glucuronidation)

Key Insight: The "Solubility-Permeability" Trade-off
While Sulfonyl Piperazines often show higher absolute aqueous solubility numbers (e.g., >100

µM) due to protonation, this comes at the cost of permeability. The Sulfonyl Morpholine typically

yields moderate solubility (e.g., 20–80 µM) but maintains a high effective permeability (

), making it superior for oral bioavailability (BCS Class II optimization).

Experimental Validation: Thermodynamic Solubility
Protocol
For accurate characterization of sulfonyl morpholines, Kinetic Solubility (precipitation from

DMSO) is often misleading due to the "supersaturation effect" common with neutral morpholine

derivatives. Thermodynamic Solubility (Shake-Flask) is the mandatory standard for this

scaffold.

Workflow Diagram (Graphviz)
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Figure 2: Thermodynamic Shake-Flask Workflow. Critical step: Filtration using PVDF to prevent

adsorption of the lipophilic sulfonyl core.

Detailed Protocol Steps
Objective: Determine the saturation solubility (

) of sulfonyl morpholine derivatives at pH 7.4.

Preparation of Solid: Weigh approximately 1–2 mg of the test compound (crystalline powder)

into a 4 mL glass vial. Note: Do not use DMSO stock for thermodynamic assessment.

Solvent Addition: Add 1.0 mL of 50 mM Phosphate Buffered Saline (PBS), pH 7.4.

Equilibration:

Seal the vial tightly.

Agitate on an orbital shaker (300 rpm) at 25°C for 24 hours.

Expert Tip: If the solid fully dissolves, the result is "> [Concentration]"; repeat with more

solid to find the limit.

Phase Separation (Critical):

After 24h, verify undissolved solid is still present (suspension).

Filter the supernatant using a 0.22 µm PVDF syringe filter.
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Why PVDF? Nylon filters often bind sulfonamides, leading to false negatives.

Quantification:

Dilute the filtrate 1:1 with Acetonitrile (to prevent precipitation during injection).

Analyze via HPLC-UV (254 nm) or LC-MS/MS against a standard curve prepared in

DMSO.

Case Study: GDC-0980 (Apitolisib)
To illustrate the efficacy of the morpholine scaffold in a complex drug environment, we examine

Apitolisib, a PI3K/mTOR inhibitor.[2]

Challenge: The core thienopyrimidine scaffold is highly lipophilic and planar, leading to poor

solubility.

Solution: Incorporation of a morpholine moiety (alongside a piperazine linker).[3][4]

Result:

Solubility: ~0.15 mg/mL in DMSO:PBS (1:5).[3][5] While "sparingly soluble" in pure

aqueous buffer, the morpholine provides just enough polarity to allow formulation while

maintaining high cell permeability (

nM in 124 cell lines).

Metabolism: The morpholine ring remains metabolically robust compared to open-chain

ether analogues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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